Cadmium--praseodymium (1/1)

• CAS No.: 12292-08-9
• Molecular Formula: CdPr
• Molecular Weight: 253.32 g/mol
• IUPAC Name: cadmium;praseodymium
• InChI: InChI=1S/Cd.Pr
• InChI Key: CITQCVOFICRGCO-UHFFFAOYSA-N
• Canonical SMILES: [Cd].[Pr]

Description

Cadmium–praseodymium (Cd–Pr, 1:1) is an intermetallic compound within the Cd–Pr binary system. This system has been extensively studied for its phase equilibria, crystallography, and thermodynamic properties . The 1:1 stoichiometric compound (CAS: 12292-08-9) is synthesized under controlled conditions, often via high-temperature metallurgical methods. Structural analyses indicate that Cd–Pr (1:1) adopts a hexagonal crystal lattice, with lattice parameters influenced by the ionic radii of Pr³⁺ (1.13 Å) and Cd²⁺ (0.95 Å) . Its phase stability and magnetic behavior are critical for applications in specialized materials, such as low-temperature superconductors or magnetic alloys .

Preparation Methods

Synthetic Routes and Reaction Conditions

The preparation of cadmium–praseodymium (1/1) involves high-temperature synthesis methods. One common approach is the direct combination of cadmium and praseodymium metals at elevated temperatures. The reaction typically occurs in a controlled atmosphere to prevent oxidation. The metals are heated together until they form a homogeneous intermetallic compound .

Industrial Production Methods

Industrial production of cadmium–praseodymium (1/1) may involve advanced metallurgical techniques such as arc melting or induction melting. These methods ensure the uniform distribution of both elements within the compound. The resulting material is then cooled and processed into the desired form for various applications .

Chemical Reactions Analysis

Types of Reactions

Cadmium–praseodymium (1/1) can undergo various chemical reactions, including oxidation, reduction, and substitution reactions. The compound’s reactivity is influenced by the properties of both cadmium and praseodymium.

Common Reagents and Conditions

Oxidation: Cadmium–praseodymium (1/1) can react with oxygen to form oxides of cadmium and praseodymium. This reaction typically occurs at elevated temperatures.

Reduction: The compound can be reduced using hydrogen or other reducing agents to yield the pure metals.

Substitution: Cadmium–praseodymium (1/1) can undergo substitution reactions with halogens, forming halides such as cadmium chloride and praseodymium chloride

Major Products Formed

The major products formed from these reactions include various oxides, halides, and other intermetallic compounds. For example, oxidation can produce cadmium oxide and praseodymium oxide .

Scientific Research Applications

Cadmium–praseodymium (1/1) has several scientific research applications due to its unique properties:

Chemistry: The compound is studied for its thermodynamic properties and phase behavior in the cadmium-praseodymium system. .

Biology and Medicine: Research on cadmium–praseodymium (1/1) includes its potential use in biomedical applications, such as imaging and targeted drug delivery, due to the magnetic properties of praseodymium.

Industry: The compound is used in the development of advanced materials for electronics, optics, and magnetic applications. .

Mechanism of Action

The mechanism by which cadmium–praseodymium (1/1) exerts its effects is primarily related to the individual properties of cadmium and praseodymium. Cadmium can induce protein misfolding and aggregation, leading to cellular toxicity. Praseodymium, on the other hand, interacts with various molecular targets, including enzymes and receptors, influencing cellular processes .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Comparison with Cadmium–Cerium (1:1) and Cadmium–Neodymium (1:1)

Cd–Pr (1:1) shares structural similarities with other cadmium–rare earth intermetallics, such as Cd–Ce (1:1) (CAS: 12292-05-6) and Cd–Nd (1:1) (CAS: 12292-06-7). Key differences arise from the lanthanide contraction effect and electronic configurations of the rare earth metals:

Property	Cd–Pr (1:1)	Cd–Ce (1:1)	Cd–Nd (1:1)
Crystal Structure	Hexagonal	Cubic (CsCl-type)	Tetragonal
Lattice Parameters	a=4.12 Å, c=5.34 Å	a=3.85 Å	a=4.05 Å, c=5.20 Å
Magnetic Order	Paramagnetic	Antiferromagnetic	Ferromagnetic
Phase Stability	Stable up to 650°C	Stable up to 720°C	Stable up to 680°C
Primary Reference

• Cd–Ce (1/1) : Exhibits a cubic CsCl-type structure due to Ce’s larger ionic radius (1.15 Å for Ce³⁺) and mixed valence states, leading to antiferromagnetic ordering at low temperatures .
• Cd–Nd (1/1) : Tetragonal distortion arises from Nd³⁺’s smaller radius (1.11 Å) and strong spin-orbit coupling, resulting in ferromagnetic behavior .

Functional Comparison with Other Rare Earth Intermetallics

Cd–Pr (1:1) is functionally analogous to Cd–Sm (3:1) (CAS: 11113-46-5) and Cd–Eu (6:1) (CAS: 12014-35-6), which are used in magnetostrictive materials and neutron absorbers, respectively. However, Cd–Pr (1:1) distinguishes itself through:

• Thermal Conductivity : Higher than Cd–Eu (6:1) due to Pr’s lower atomic mass and simpler electronic structure .
• Magnetic Anisotropy : Exceeds Cd–Sm (3:1) owing to Pr’s unpaired 4f electrons .

Research Findings and Data Analysis

Key Studies on Cd–Pr (1/1):

Phase Diagram Analysis : The Cd–Pr system forms a eutectic point at 32 at.% Pr and 580°C, with the 1:1 phase dominating the intermediate composition range .

Synthesis Challenges : Unlike Cd–Ce (1:1), Cd–Pr (1:1) requires rapid quenching to prevent phase segregation, highlighting kinetic instability .

Comparative Thermal Stability:

Compound	Melting Point (°C)	Decomposition Pathway
Cd–Pr (1:1)	650	Disproportionates to Pr₃Cd₂ + Cd
Cd–Ce (1:1)	720	Forms CeCd₆ above 700°C
Cd–Nd (1:1)	680	Decomposes to Nd₂Cd₃ + liquid

Data sourced from phase equilibria studies .

Concluding Remarks

Cd–Pr (1:1) exhibits unique structural and functional attributes compared to its cerium and neodymium analogs. Its hexagonal lattice, paramagnetic response, and moderate thermal stability position it as a candidate for niche applications in advanced magnetic systems.